Cas no 2103414-62-4 (Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate)

• Product Name: Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate
• CAS No: 2103414-62-4
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 5638111
• PubChem ID: 165910037
• Update Time: 2025-05-20

Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate
• EN300-28272426
• 2103414-62-4
• Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate

• Inchi： 1S/C7H11N3O2S/c1-2-12-7(11)5(8)3-6-9-4-10-13-6/h4-5H,2-3,8H2,1H3
• InChI Key： DGNTWAWKLVOORV-UHFFFAOYSA-N
• SMILES： S1C(CC(C(=O)OCC)N)=NC=N1

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų

Additional information on Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate

Comprehensive Overview of Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate (CAS No. 2103414-62-4)

Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate (CAS No. 2103414-62-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 1,2,4-thiadiazole moiety, is widely studied for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its structural features, which make it a promising candidate for designing novel therapeutic agents.

The compound's molecular structure includes an ethyl ester group and an amino acid backbone, which are critical for its reactivity and biological activity. The presence of the 1,2,4-thiadiazole ring, a heterocyclic scaffold known for its diverse pharmacological properties, further enhances its appeal in scientific investigations. Recent studies have explored its potential as a building block for small molecule inhibitors and enzyme modulators, aligning with the growing demand for targeted therapies in modern medicine.

In the context of current trends, Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate is often discussed alongside topics such as drug discovery, structure-activity relationships (SAR), and computational chemistry. These areas are highly searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge research. For instance, questions like "How does the 1,2,4-thiadiazole ring influence bioactivity?" or "What are the synthetic routes for Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate?" are frequently encountered in scientific forums.

From a synthetic perspective, the preparation of Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate involves multi-step organic reactions, often starting from readily available precursors. Optimizing these synthetic pathways is a key focus for chemists, as it impacts the compound's yield, purity, and scalability. The use of green chemistry principles and catalytic methods has also been explored to enhance the sustainability of its production, a topic of high interest in today's environmentally conscious research landscape.

Beyond its synthetic utility, Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate has shown promise in preliminary biological assays. Its ability to interact with specific protein targets and cellular pathways makes it a valuable tool for probing disease mechanisms. Researchers are particularly keen on its potential applications in neurodegenerative diseases and metabolic disorders, areas where there is a pressing need for innovative treatments.

In summary, Ethyl 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoate (CAS No. 2103414-62-4) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a subject of ongoing research, with implications for both academic and industrial applications. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug design, molecular pharmacology, and chemical biology.